Cas no 2034586-20-2 (3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
- 3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
-
- Inchi: 1S/C23H15FN4O3/c24-17-9-6-15(7-10-17)20-26-21(31-27-20)16-8-11-18-19(12-16)25-23(30)28(22(18)29)13-14-4-2-1-3-5-14/h1-12H,13H2,(H,25,30)
- InChI Key: WYNRLWWGDYDQHR-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C3ON=C(C4=CC=C(F)C=C4)N=3)=C2)C(=O)N(CC2=CC=CC=C2)C1=O
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-6554-10μmol |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-20μmol |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-1mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-2mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-3mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-4mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-5mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-10mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 10mg |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-15mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 15mg |
$89.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6554-20mg |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
2034586-20-2 | 20mg |
$99.0 | 2023-09-10 |
3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
Exploring the Potential of 3-Benzyl-7-[3-(4-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]-1,2,3,4-Tetrahydroquinazoline-2,4-Dione (CAS 2034586-20-2) in Modern Drug Discovery
In the rapidly evolving field of medicinal chemistry, the compound 3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS 2034586-20-2) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a quinazoline-2,4-dione core with a 1,2,4-oxadiazole moiety, a combination that is increasingly recognized for its pharmacological versatility. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating neurological and inflammatory disorders.
The fluorophenyl group in this compound is a critical structural element, often associated with enhanced bioavailability and target binding affinity. This feature aligns with current trends in drug design, where fluorine incorporation is a hot topic due to its ability to modulate pharmacokinetic properties. Recent studies suggest that such fluorinated compounds may offer improved metabolic stability, a key consideration in the development of central nervous system (CNS) drugs. The presence of the 1,2,4-oxadiazole ring further enhances its potential as a bioisostere for carboxylic acids or amides, making it valuable for optimizing drug-like properties.
From a synthetic chemistry perspective, the tetrahydroquinazoline-2,4-dione scaffold presents intriguing opportunities for library diversification. Medicinal chemists are exploring its utility in fragment-based drug discovery (FBDD), especially given the growing demand for novel small molecule inhibitors. The compound’s benzyl substitution at the 3-position adds another dimension to its interactivity with biological targets, potentially enabling selective modulation of enzyme or receptor activity. These characteristics make it a compelling candidate for high-throughput screening (HTS) campaigns.
Beyond its chemical attributes, this compound intersects with several trending topics in biomedical research. For instance, its structural motifs resemble those found in GABA receptor modulators, sparking interest in its potential applications for anxiety or epilepsy treatment. Additionally, the oxadiazole fragment is frequently investigated for its role in anti-inflammatory and antioxidant activities, areas of high relevance given the rising prevalence of chronic inflammatory diseases. Such connections highlight how CAS 2034586-20-2 could contribute to addressing unmet medical needs.
Another aspect driving interest in this compound is its potential role in computational drug design. With the increasing use of AI-driven molecular modeling, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) to predict its interactions with biological targets. These approaches align with the pharmaceutical industry’s shift toward rational drug design, where compounds like 3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione serve as valuable starting points for optimization.
In summary, CAS 2034586-20-2 represents a multifaceted compound with promising applications in drug discovery. Its hybrid architecture—combining quinazoline, oxadiazole, and fluorophenyl components—positions it at the intersection of several cutting-edge research areas. As the scientific community continues to explore its mechanistic pathways and therapeutic potential, this compound may emerge as a cornerstone for developing next-generation therapeutics. For researchers and pharmaceutical developers, it exemplifies the power of structural hybridization in addressing complex biological challenges.
2034586-20-2 (3-benzyl-7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)